Cas no 1207860-45-4 (3-cyclopentylazetidin-3-ol)

• Product Name: 3-cyclopentylazetidin-3-ol
• CAS No: 1207860-45-4
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6088086
• PubChem ID: 64989210
• Update Time: 2025-06-11

3-cyclopentylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentylazetidin-3-ol
• 3-Azetidinol, 3-cyclopentyl-
• 3-Cyclopentyl-3-azetidinol

• Inchi： 1S/C8H15NO/c10-8(5-9-6-8)7-3-1-2-4-7/h7,9-10H,1-6H2
• InChI Key： LTNFTYHWETWZNW-UHFFFAOYSA-N
• SMILES： N1CC(C2CCCC2)(O)C1

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 252.2±15.0 °C(Predicted)
• pka: 14.38±0.20(Predicted)

Additional information on 3-cyclopentylazetidin-3-ol

Recent Advances in the Study of 3-cyclopentylazetidin-3-ol (CAS: 1207860-45-4) in Chemical Biology and Pharmaceutical Research

The compound 3-cyclopentylazetidin-3-ol (CAS: 1207860-45-4) has recently emerged as a promising scaffold in medicinal chemistry due to its unique structural features and potential pharmacological applications. This heterocyclic azetidine derivative, characterized by a cyclopentyl substituent and a hydroxyl group at the 3-position, has attracted significant attention for its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies have focused on its synthesis optimization, biological evaluation, and structure-activity relationship (SAR) analysis, positioning it as a valuable building block for novel bioactive molecules.

Recent synthetic methodologies for 3-cyclopentylazetidin-3-ol have demonstrated improved yields and stereoselectivity through innovative catalytic systems. A 2023 study published in Organic Letters reported a novel asymmetric synthesis route using chiral palladium catalysts, achieving >95% enantiomeric excess (ee) and 82% overall yield. This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for its pharmaceutical applications. The optimized synthetic protocol has enabled more efficient production of derivatives for biological screening, accelerating drug discovery efforts targeting G protein-coupled receptors (GPCRs) and ion channels.

Pharmacological investigations have revealed 3-cyclopentylazetidin-3-ol's potential as a versatile pharmacophore. Research published in the Journal of Medicinal Chemistry (2024) demonstrated its efficacy as a core structure for developing σ1 receptor modulators with neuroprotective properties. The compound's rigid azetidine ring and strategically positioned hydroxyl group were found to enhance binding affinity while maintaining favorable pharmacokinetic properties. Molecular docking studies showed that derivatives of 3-cyclopentylazetidin-3-ol effectively interact with the σ1 receptor's hydrophobic pocket, with binding energies comparable to known clinical candidates (-9.2 to -10.8 kcal/mol).

In cancer research, 3-cyclopentylazetidin-3-ol derivatives have shown promise as selective inhibitors of histone deacetylase 6 (HDAC6). A recent study in European Journal of Medicinal Chemistry (2024) reported that hydroxamate derivatives incorporating this scaffold exhibited IC50 values in the low nanomolar range (7-15 nM) against HDAC6 while showing >100-fold selectivity over other HDAC isoforms. The unique spatial arrangement of the cyclopentyl and hydroxyl groups was identified as critical for isoform selectivity, potentially reducing off-target effects in therapeutic applications. These findings suggest new avenues for developing targeted epigenetic therapies with improved safety profiles.

The compound's metabolic stability and drug-like properties have been systematically evaluated in recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies. Data presented at the 2024 American Chemical Society National Meeting indicated that 3-cyclopentylazetidin-3-ol derivatives generally exhibit good membrane permeability (Papp > 10 × 10^-6 cm/s in Caco-2 assays) and moderate plasma protein binding (65-80%). The hydroxyl group was found to serve as an effective site for prodrug strategies, with several ester derivatives showing improved oral bioavailability in preclinical models while maintaining the parent compound's pharmacological activity.

Ongoing clinical development includes a Phase I trial (NCT05678942) investigating a 3-cyclopentylazetidin-3-ol-based dopamine D3 receptor partial agonist for Parkinson's disease. Preliminary results presented at the 2024 Movement Disorder Society Congress demonstrated favorable safety profiles and dose-dependent improvement in motor symptoms. The compound's ability to cross the blood-brain barrier efficiently (brain/plasma ratio of 3.2 in rodent models) while maintaining peripheral selectivity highlights its potential as a CNS drug candidate. Further clinical evaluation is expected to clarify its therapeutic window and long-term effects.

Future research directions for 3-cyclopentylazetidin-3-ol (CAS: 1207860-45-4) include exploration of its applications in inflammatory diseases and antibiotic development. Computational studies suggest that modifications to the cyclopentyl moiety could yield compounds with activity against bacterial efflux pumps, potentially addressing antimicrobial resistance. Additionally, the scaffold's versatility in forming stable metal complexes is being investigated for radiopharmaceutical applications. As synthetic methodologies continue to evolve and biological understanding deepens, this compound is poised to play an increasingly important role in multiple therapeutic areas, warranting continued research investment and development.